Cas no 1408401-85-3 (3-Amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one
• CAS No: 1408401-85-3
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 5793169
• PubChem ID: 63191686
• Update Time: 2025-10-29

3-Amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one
• 1408401-85-3
• EN300-1108065
• AKOS012493880
• 3-Amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H14N2O3S/c1-15(13,14)7-3-6-11-5-2-4-8(10)9(11)12/h2,4-5H,3,6-7,10H2,1H3
• InChI Key： SLOAAUOOYLAGGM-UHFFFAOYSA-N
• SMILES： S(C)(CCCN1C=CC=C(C1=O)N)(=O)=O

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-Amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 3-Amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one (CAS: 1408401-85-3)

The compound 3-Amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one (CAS: 1408401-85-3) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This heterocyclic compound, featuring both amino and methanesulfonylpropyl functional groups, has demonstrated promising pharmacological properties that warrant further investigation. Recent studies have focused on its potential as a scaffold for drug development, particularly in the areas of kinase inhibition and targeted protein degradation.

Structural analysis reveals that the compound's unique configuration allows for multiple hydrogen bonding interactions, making it particularly suitable for binding to active sites of various enzymes. The presence of the methanesulfonyl group enhances solubility and bioavailability, addressing common challenges in drug development. Several research groups have reported successful derivatization of this core structure to optimize its pharmacological profile while maintaining its fundamental biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs). The study showed that derivatives of 1408401-85-3 exhibited nanomolar inhibition against CDK2 and CDK4 while showing minimal activity against other kinase families, suggesting potential applications in cancer therapy. Molecular docking simulations supported these findings, revealing stable binding conformations in the ATP-binding pockets of target kinases.

Another significant development comes from recent work in targeted protein degradation. The compound's structure has been successfully incorporated into proteolysis-targeting chimeras (PROTACs), where it serves as a warhead for specific protein targets. Early-stage research indicates that these PROTAC molecules can effectively degrade disease-relevant proteins at low concentrations, opening new avenues for therapeutic intervention in previously undruggable targets.

Pharmacokinetic studies of 1408401-85-3 derivatives have shown favorable absorption and distribution profiles in animal models. The compound's metabolic stability appears to be significantly improved compared to earlier generation molecules in its class, with particular resistance to first-pass metabolism. These properties, combined with its synthetic accessibility, make it an attractive candidate for further medicinal chemistry optimization.

Current challenges in the field include optimizing the selectivity profile of derivatives and addressing potential off-target effects. Several research groups are employing structure-activity relationship (SAR) studies to systematically modify the core structure while maintaining its beneficial properties. Computational chemistry approaches, including machine learning-assisted drug design, are being increasingly applied to accelerate this optimization process.

The future research directions for this compound class appear particularly promising. Ongoing studies are exploring its application in neurodegenerative diseases, where its ability to modulate specific kinase pathways may offer neuroprotective effects. Additionally, its potential in combination therapies with existing anticancer agents is under investigation, with preliminary results showing synergistic effects in certain cancer cell lines.

In conclusion, 3-Amino-1-(3-methanesulfonylpropyl)-1,2-dihydropyridin-2-one represents a versatile scaffold with multiple therapeutic applications. Its continued development exemplifies the convergence of chemical biology and drug discovery, offering new opportunities for addressing unmet medical needs. As research progresses, we anticipate seeing clinical candidates derived from this structure entering preclinical development in the near future.